Cas no 2228627-63-0 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol
• CAS No: 2228627-63-0
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6282523
• PubChem ID: 165781382
• Update Time: 2025-07-18

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol
• EN300-1801371
• 2228627-63-0
• 3-[(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-3-ol

• Inchi： 1S/C12H21N3O2/c1-9-10(11(17-3)15(2)14-9)7-12(16)5-4-6-13-8-12/h13,16H,4-8H2,1-3H3
• InChI Key： TXWISYQXKMXFRQ-UHFFFAOYSA-N
• SMILES： OC1(CC2=C(N(C)N=C2C)OC)CNCCC1

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.3Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol

Research Brief on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol (CAS: 2228627-63-0)

Recent studies on the compound 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol (CAS: 2228627-63-0) have demonstrated its potential as a promising scaffold in medicinal chemistry. This heterocyclic compound, featuring both pyrazole and piperidine moieties, has attracted significant attention due to its structural uniqueness and potential pharmacological applications. The presence of multiple functional groups allows for diverse interactions with biological targets, making it a versatile candidate for drug development.

Current research has focused on exploring the compound's activity against various enzyme systems, particularly in the central nervous system. Preliminary in vitro studies suggest moderate affinity for several neurotransmitter receptors, with notable selectivity profiles. The methoxy and dimethyl substitutions on the pyrazole ring appear to play a crucial role in determining binding specificity, while the piperidin-3-ol moiety contributes to improved solubility and metabolic stability compared to simpler analogs.

Synthetic approaches to 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol have been optimized in recent publications, with several research groups reporting improved yields through modified condensation and reduction protocols. The compound's stability under physiological conditions has been thoroughly characterized, showing favorable pharmacokinetic properties in animal models. These advancements in synthesis and characterization have facilitated more extensive biological evaluation of this chemical entity.

Emerging data from structure-activity relationship (SAR) studies indicate that modifications to the core structure can significantly alter biological activity. Researchers have identified specific positions on the molecule that tolerate substitution while maintaining or enhancing desired pharmacological effects. This flexibility in chemical modification positions 2228627-63-0 as a valuable lead compound for further optimization in drug discovery programs targeting neurological disorders and inflammatory conditions.

Recent patent filings reveal growing commercial interest in derivatives of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol, particularly for applications in neurodegenerative disease treatment. The compound's ability to cross the blood-brain barrier, combined with its favorable toxicity profile in preliminary safety assessments, suggests potential for clinical development. However, further preclinical studies are needed to fully characterize its therapeutic potential and mechanism of action.

The current research landscape suggests that 2228627-63-0 represents an important chemical tool for probing biological systems and a promising starting point for medicinal chemistry optimization. Future directions likely include more detailed target identification studies, expanded SAR investigations, and evaluation in relevant disease models. The compound's unique structural features continue to make it a subject of active investigation in both academic and industrial research settings.